Cas no 82000-54-2 (Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate)

Ethyl 4-Amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate is a heterocyclic compound featuring a fused thieno-isothiazole core with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of both amino and ester moieties enhances its reactivity, making it a valuable intermediate for derivatization and further functionalization. Its methyl substitution at the 3-position contributes to steric and electronic modulation, influencing binding interactions in target molecules. The compound's stability under standard conditions ensures reliable handling and storage. Researchers value it for its potential in developing biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its unique scaffold.

Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate structure

82000-54-2 structure

Product Name:Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate

CAS No:82000-54-2

MF:C₉H₁₀N₂O₂S₂

MW:242.317899227142

MDL:MFCD00139775

CID:1038105

PubChem ID:2763729

Update Time:2025-06-07

Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate
- 4-amino-3-methyl-Thieno[2,3-c]isothiazole-5-carboxylic acid ethyl ester
- 82000-54-2
- MFCD00139775
- AMY36664
- Ethyl4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate
- ethyl 4-amino-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
- FT-0742678
- EN300-64053
- 3C-140
- Z992243648
- J-520969
- AKOS005070095
- DTXSID00377123
- CS-0253352
- G30764
- DB-075804
- Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate
- MDL： MFCD00139775
- Inchi： 1S/C9H10N2O2S2/c1-3-13-9(12)7-6(10)5-4(2)15-11-8(5)14-7/h3,10H2,1-2H3
- InChI Key： WRIWXKCVJAGUIR-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(C2=C(C)SN=C12)N

Computed Properties

Exact Mass: 242.01836991g/mol
Monoisotopic Mass: 242.01836991g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 122Å²

Experimental Properties

Melting Point: 134-136°C

Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 4-Amino-3-methylthieno2,3-cisothiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E901055-50mg	Ethyl 4-Amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate	82000-54-2		50mg	$ 50.00	2022-06-05
TRC	E901055-100mg	Ethyl 4-Amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate	82000-54-2		100mg	$ 65.00	2022-06-05
TRC	E901055-500mg	Ethyl 4-Amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate	82000-54-2		500mg	$ 210.00	2022-06-05
abcr	AB156818-1 g	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate, 95%; .	82000-54-2	95%	1 g	€173.80	2023-07-20
abcr	AB156818-5 g	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate, 95%; .	82000-54-2	95%	5 g	€439.20	2023-07-20
abcr	AB156818-10 g	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate, 95%; .	82000-54-2	95%	10 g	€703.30	2023-07-20
Chemenu	CM189415-5g	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate	82000-54-2	95%	5g	$620	2024-07-23
Alichem	A059003673-1g	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate	82000-54-2	95%	1g	$196.88	2023-09-01
SHENG KE LU SI SHENG WU JI SHU	sc-327434-1 mg	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate,	82000-54-2		1mg	￥542.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-327434A-5 mg	Ethyl 4-amino-3-methylthieno[2,3-c]isothiazole-5-carboxylate,	82000-54-2		5mg	￥632.00	2023-07-11